
Application Notes and Protocols for In Vivo
Administration of ML345

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ML345

CAS No.: 1632125-79-1

Cat. No.: B15615858

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

ML345 is a versatile small molecule inhibitor with a dual mechanism of action, making it a

valuable tool for in vivo research in multiple therapeutic areas. It has been identified as a potent

and selective inhibitor of both the Insulin-Degrading Enzyme (IDE) and the NLRP3 (NOD-like

receptor protein 3) inflammasome.[1][2][3] As an IDE inhibitor, ML345 holds potential for the

study and development of therapeutics for type 2 diabetes by preventing the degradation of

insulin and thereby enhancing insulin signaling.[1] Concurrently, its ability to inhibit the NLRP3

inflammasome makes it a promising candidate for investigating and treating a wide range of

inflammatory diseases, as it can mitigate the release of pro-inflammatory cytokines IL-1β and

IL-18.[2][3]

This document provides detailed application notes and protocols for the in vivo administration

of ML345, with a focus on its application as an NLRP3 inflammasome inhibitor in a murine

model of systemic inflammation.
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Data Presentation
Table 1: Summary of In Vivo Efficacy of ML345 in a Lipopolysaccharide (LPS)-Induced

Systemic Inflammation Mouse Model
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Note: The specific vehicle for in vivo administration was not detailed in the referenced study. A

common vehicle for intraperitoneal injection of small molecules with limited aqueous solubility is

a formulation of DMSO, PEG300, and Tween 80 in saline. Researchers should perform their

own vehicle safety assessments.

Signaling Pathways
NLRP3 Inflammasome Activation and Inhibition by ML345

The activation of the NLRP3 inflammasome is a two-step process. The priming signal, typically

from a pathogen-associated molecular pattern (PAMP) like LPS, leads to the upregulation of

NLRP3 and pro-IL-1β expression via the NF-κB pathway. The activation signal, triggered by

various stimuli such as ATP or nigericin, leads to the assembly of the NLRP3 inflammasome

complex, activation of caspase-1, and subsequent maturation and secretion of IL-1β and IL-18.
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ML345 has been shown to directly bind to NLRP3, preventing its interaction with NEK7, a

crucial step for inflammasome assembly.[3]

NLRP3 Inflammasome Activation Pathway and ML345 Inhibition
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Click to download full resolution via product page

Caption: NLRP3 inflammasome signaling and ML345 inhibition.

Insulin Signaling and the Role of Insulin-Degrading Enzyme (IDE)

Insulin signaling is critical for glucose homeostasis. Insulin binds to its receptor, initiating a

cascade that leads to the translocation of GLUT4 transporters to the cell membrane, facilitating

glucose uptake. IDE is a key enzyme responsible for the degradation of insulin, thus

terminating its signal. Inhibition of IDE by ML345 can prolong insulin's half-life and enhance its

signaling effects.
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Insulin Signaling and IDE-Mediated Degradation
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Caption: Insulin signaling pathway and IDE inhibition by ML345.
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Experimental Protocols
Protocol 1: In Vivo Evaluation of ML345 in a Murine Model of LPS-Induced Systemic

Inflammation

This protocol is based on the reported in vivo use of ML345 and established methodologies for

NLRP3 inhibitor evaluation.

1. Animal Model and Acclimation:

Use 8-12 week old C57BL/6 mice.
Acclimate animals for at least one week prior to the experiment.
All animal procedures must be approved by the Institutional Animal Care and Use Committee
(IACUC).

2. Preparation of Reagents:

ML345 Dosing Solution (1 mg/mL for a 10 mg/kg dose in a 25g mouse):
Dissolve ML345 in a suitable vehicle. A commonly used vehicle for intraperitoneal injection of
hydrophobic compounds is 5% DMSO, 40% PEG300, 5% Tween 80 in sterile saline.
Note: The optimal vehicle should be determined by the researcher and tested for any
intrinsic effects.
Prepare the solution fresh on the day of the experiment.
Lipopolysaccharide (LPS) Solution:
Prepare a stock solution of LPS (from E. coli O111:B4) in sterile, pyrogen-free saline. The
final dose will depend on the desired severity of the inflammatory response (e.g., 5-20
mg/kg).

3. Experimental Workflow:
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Experimental Workflow for In Vivo ML345 Efficacy Testing
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Caption: Workflow for ML345 in vivo efficacy testing.

4. Administration Procedure:

Administer ML345 (10 mg/kg) or vehicle control via intraperitoneal (i.p.) injection.
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After a pre-treatment period (e.g., 1-2 hours), inject the mice intraperitoneally with the
desired dose of LPS.

5. Sample Collection and Processing:

At predetermined time points (e.g., 2, 6, 24 hours) post-LPS challenge, collect blood via
cardiac puncture into EDTA-coated tubes.
Centrifuge the blood at 2000 x g for 15 minutes at 4°C to separate the plasma.
Store plasma at -80°C until analysis.
Tissues (e.g., liver, spleen, decidua in miscarriage models) can be collected for
histopathological analysis or homogenization to measure tissue cytokine levels.

6. Endpoint Analysis:

Measure the concentrations of pro-inflammatory cytokines (e.g., IL-1β, IL-6, TNF-α) in the
plasma using commercially available ELISA kits.
Perform histological examination of tissues to assess inflammation and tissue damage.

Disclaimer: The provided protocols are intended as a guideline. Researchers should optimize

these protocols based on their specific experimental needs and the properties of their reagents.

It is essential to conduct pilot studies to determine the optimal dosage, timing, and vehicle for

ML345 in the specific animal model being used.
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[https://www.benchchem.com/product/b15615858/docs#application-notes-and-protocols-for-
in-vivo-administration-of-ml345]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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